Solvent blue 132

Specification

• CAS No.: 110157-96-5
• Molecular Formula: C10H12O2
• Molecular Weight: 0

Introduction

Chemical Structure and Physical Properties

Solvent Blue 132, identified by CAS number 110157-96-5, is a synthetic organic colorant with the molecular formula C22H16N2O4. This compound possesses distinctive physical characteristics that contribute to its industrial utility and application versatility.

Physical Appearance and Basic Properties

Solvent Blue 132 presents as a reddish blue powder with specific physical properties that determine its performance in various applications. The compound exhibits a density of 0.56 g/cm³, which influences its incorporation into different mediums. This relatively low density facilitates dispersion when used in liquid formulations such as printing inks and lubricants.

The physical characterization of Solvent Blue 132 is essential for quality control and application optimization. The following table summarizes the key physical properties:

Property	Value
Appearance	Reddish blue powder
Molecular Formula	C22H16N2O4
CAS Number	110157-96-5
Density, g/cm³	0.56
Heat Resistance, °C	240
Light Fastness	6
Acid Resistance	4
Alkali Resistance	5
Residue on 80 mesh, %	5.0 max.
Water Soluble, %	1.0 max.
Volatile Matter at 105°C, %	1.0 max.
Tinting Strength, %	95-105
Purity	99%

Sources:

Thermal and Chemical Stability

Solvent Blue 132 demonstrates significant thermal stability with a heat resistance of 240°C, making it suitable for high-temperature applications in plastics and other materials requiring thermal processing. This property is particularly valuable in manufacturing processes where colorants must maintain integrity during heating phases. The compound's sublimation characteristics at 240°C further confirm its thermal stability profile.

The dye exhibits moderate to good resistance to chemical environments, with acid resistance rated at 4 and alkali resistance at 5. These ratings indicate that while the dye maintains reasonable stability in various chemical environments, it may show some susceptibility to strong acid conditions. This characteristic must be considered when formulating products intended for acidic environments.

Applications and Industrial Uses

Solvent Blue 132 finds extensive application across multiple industries due to its versatile coloring properties and stability characteristics.

Primary Industrial Applications

The primary industrial applications of Solvent Blue 132 encompass a wide range of products and materials. It is predominantly used as a colorant in printing inks, where its solubility characteristics and color stability provide consistent results. The compound's application extends to the coloration of plastics, where its heat resistance ensures color retention during processing and end-use conditions.

Additionally, Solvent Blue 132 serves as a coloring agent in rubber formulations, petroleum products (including gasoline and oils), lubricants, waxes, and candles. This broad spectrum of applications demonstrates the versatility of the compound across both industrial and consumer product categories. The specific characteristics of Solvent Blue 132 that make it suitable for these diverse applications include its solubility in organic media, color consistency, and stability under various environmental conditions.

Dosage and Application Methods

When incorporated into manufactured products, Solvent Blue 132 requires specific handling and dosing protocols to achieve optimal coloration results. The compound's tinting strength, rated at 95-105%, indicates its high efficiency as a colorant, allowing manufacturers to achieve desired color intensity with relatively small quantities. This high tinting strength must be carefully managed in production settings to ensure color consistency across batches.

The low water solubility (maximum 1.0%) confirms Solvent Blue 132's classification as a solvent dye rather than a water-soluble colorant. This property necessitates appropriate solvent selection during product formulation to ensure complete dissolution and optimal color development.

Quality Parameters and Specifications

Quality control is crucial for industrial colorants to ensure consistent performance across applications. Solvent Blue 132 must meet specific quality parameters to be suitable for commercial use.

Standard Quality Indicators

The quality of Solvent Blue 132 is assessed through several parameters that influence its performance in end applications. The light fastness rating of 6 indicates good resistance to fading when exposed to light, making it suitable for products with extended exposure to illumination. This property is particularly important for applications in plastics and other materials expected to maintain color stability over extended periods.

The maximum residue on 80 mesh specification of 5.0% relates to particle size distribution, which affects the dye's dispersion characteristics. Lower residue values indicate finer particle size distribution, which generally improves dissolution and dispersion in the application medium. This specification is particularly relevant for quality control in manufacturing processes.

The volatile matter content (maximum 1.0% at 105°C) indicates the presence of moisture or other volatile components that could affect the dye's stability or performance. Control of volatile matter is essential for ensuring consistent color development and preventing processing issues during manufacturing.

Comparative Analysis with Related Dyes

Understanding Solvent Blue 132 in the context of related colorants provides valuable insights into its distinctive properties and application advantages.

Performance Advantages and Limitations

Solvent Blue 132's performance profile includes several advantages that make it preferred for certain applications. Its heat resistance of 240°C exceeds that of many alternative colorants, making it particularly valuable in high-temperature processing applications. The combination of good light fastness (rated 6) with moderate chemical resistance provides a balanced performance profile suitable for many industrial uses.

Manufacturing and Supply Considerations

The production and commercial availability of Solvent Blue 132 involve several considerations that impact its industrial utilization.

Production Capacity and Availability

Solvent Blue 132 is manufactured by various chemical companies globally, with significant production capacity. Production capabilities can reach up to 10,000 metric tons per month from certain manufacturers, indicating substantial availability for industrial applications. This high production capacity suggests well-established manufacturing processes and reliable supply chains for this colorant.

The compound is typically packaged in 25 kg bags, with custom packaging options available based on customer requirements. Standard delivery timeframes of within 15 days after deposit receipt suggest efficient production and logistics systems for this compound. These supply chain characteristics support the compound's widespread industrial adoption.

Quality Certification and Regulatory Compliance

Manufacturers of Solvent Blue 132 often maintain quality certifications and regulatory compliance to meet industrial standards and regulatory requirements. ISO certification and REACH registration are common quality indicators for manufacturers of this compound. These certifications provide assurance of manufacturing quality and regulatory compliance, particularly important for applications in consumer products or environmentally sensitive contexts.

Quality control measures typically include lot-to-lot consistency verification and zero-defect manufacturing approaches. These quality assurance systems ensure that the physical and chemical properties of Solvent Blue 132 remain consistent across production batches, which is essential for maintaining color consistency in end products.